Cas no 2088761-35-5 (4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole)

• Product Name: 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole
• CAS No: 2088761-35-5
• MF: C₁₀H₆F₄N₂
• MW: 230.161655902863
• CID: 6090614
• PubChem ID: 155293605
• Update Time: 2025-06-08

4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole
• 4-(4-Fluoro-3-(trifluoromethyl)phenyl)-1H-pyrazole
• 1H-Pyrazole, 4-[4-fluoro-3-(trifluoromethyl)phenyl]-
• 2088761-35-5
• A1-33778
• 4-[4-fluoro-3-(trifluoromethyl)phenyl]-1H-pyrazole
• EN300-1959599

• Inchi： 1S/C10H6F4N2/c11-9-2-1-6(7-4-15-16-5-7)3-8(9)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： ZEAKJRSNDWCVSG-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(F)C(C(F)(F)F)=C2)C=N1

Computed Properties

• Exact Mass: 230.04671085g/mol
• Monoisotopic Mass: 230.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 339.8±42.0 °C(Predicted)
• pka: 13.08±0.50(Predicted)

Additional information on 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole

Introduction to 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2088761-35-5)

4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2088761-35-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. The presence of a fluorine atom and a trifluoromethyl group in the molecular structure imparts additional stability and bioavailability, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole is characterized by a pyrazole ring fused with a substituted phenyl group. The fluorine atom at the 4-position and the trifluoromethyl group at the 3-position are key functional groups that contribute to the compound's unique properties. These substitutions not only enhance the lipophilicity of the molecule but also improve its metabolic stability and reduce toxicity, which are crucial factors in drug development.

Recent studies have highlighted the potential of 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole has shown promising results in preclinical studies for its analgesic effects. Research conducted at the University of California demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The analgesic activity is attributed to its ability to modulate voltage-gated sodium channels, which play a critical role in pain transmission.

The antimicrobial potential of 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole has also been explored. A study published in Antimicrobial Agents and Chemotherapy found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

Beyond its pharmacological properties, 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole has been investigated for its potential as a lead compound in drug discovery programs. Its favorable physicochemical properties, such as high solubility and low toxicity, make it an attractive starting point for optimizing drug candidates. Ongoing research is focused on enhancing its efficacy and safety through structural modifications and combinatorial chemistry approaches.

In conclusion, 4-4-fluoro-3-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2088761-35-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties position it as a valuable candidate for further development in various medical applications. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.